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Compound of Interest

Compound Name: 8-Bromoguanosine-13C2,15N

Cat. No.: B13857639

Essential Safety and Handling Guide for 8-
Bromoguanosine-**C2,*>N

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 8-Bromoguanosine-13C2,1>N. The following
procedures for personal protective equipment (PPE), operational handling, and disposal are
designed to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

8-Bromoguanosine is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] The isotopic labeling with 3C and
15N does not alter the chemical reactivity or toxicity of the molecule; therefore, the safety
precautions are identical to those for the unlabeled compound.[2]

Summary of Hazard Statements:
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Source: AK Scientific, Inc. Safety Data Sheet[1]
Recommended Personal Protective Equipment (PPE):

To mitigate risks, the following PPE is mandatory when handling 8-Bromoguanosine-13Cz,1°N.

PPE Category Item Standard/Specification
) Chemical-resistant gloves ASTM D6978 (for
Hand Protection o )
(e.g., nitrile, neoprene) chemotherapy drug handling)
) Disposable gown with long Low-permeability, lint-free
Body Protection ) o )
sleeves and tight-fitting cuffs fabric

Safety glasses with side

Eye and Face Protection shields or chemical safety ANSI Z87.1/EN 166
goggles
) ) Surgical mask or N95
Respiratory Protection i NIOSH approved
respirator

Note: For procedures with a risk of splashing, a full-face shield is recommended in addition to
safety goggles.[3] Respiratory protection should be used when handling powders outside of a
certified chemical fume hood to prevent inhalation of airborne particles.[4][5]

Operational Handling and Experimental Protocol

Adherence to standard laboratory safety practices is paramount. The following protocol outlines
the safe handling of 8-Bromoguanosine-13C2,2>N from receipt to use.

Receiving and Storage:
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e Upon receipt, inspect the container for any damage or leaks.

» Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
e Long-term storage at -20°C is recommended.[1]

Preparation and Use:

 All handling of powdered 8-Bromoguanosine-13C2,*>N should be conducted in a certified
chemical fume hood to minimize inhalation risk.[2]

» Before handling, ensure all required PPE is correctly worn.

o To prepare solutions, slowly add the compound to the solvent to avoid dust generation.
e Avoid contact with skin, eyes, and clothing.[1]

» After handling, thoroughly wash hands and any exposed skin with soap and water.[1]
Spill Management:

 In case of a spill, immediately secure the area to prevent exposure to others.[5]

o Wear appropriate PPE, including gloves, gown, eye protection, and respiratory protection.[4]

[6]
e Use an absorbent material to contain and clean up the spill.
o Collect the contaminated material into a designated, sealed waste container.
» Decontaminate the spill area with an appropriate cleaning agent.

Disposal Plan

Proper disposal of 8-Bromoguanosine-13C2,2°N and contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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e Solid Waste: Collect all contaminated solid waste, including gloves, gowns, and absorbent
materials, in a clearly labeled, sealed container for hazardous chemical waste.

» Liquid Waste: Collect all solutions containing 8-Bromoguanosine-13C2,'>N in a designated,
sealed, and labeled hazardous waste container.

e Sharps: Any contaminated sharps should be disposed of in a designated sharps container.

Disposal Procedure:

All waste must be disposed of as cytotoxic or hazardous chemical waste.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Do not dispose of 8-Bromoguanosine-13C2,>N down the drain or in regular trash.[1]

Arrange for pickup and disposal by a licensed hazardous waste management company.

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling and disposal of 8-
Bromoguanosine-13C2,°N.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://aksci.com/sds/X4912_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 8-Bromoguanosine-13C2,25N
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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